Cas no 66520-09-0 (2-Butyn-1-ol, 4-(2-propynyloxy)-)

• Product Name: 2-Butyn-1-ol, 4-(2-propynyloxy)-
• CAS No: 66520-09-0
• MF: C₇H₈O₂
• MW: 124.137222290039
• CID: 396211
• PubChem ID: 25191426
• Update Time: 2025-04-19

2-Butyn-1-ol, 4-(2-propynyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Butyn-1-ol, 4-(2-propynyloxy)-
• 4-prop-2-ynoxybut-2-yn-1-ol
• 66520-09-0
• DTXSID10648997
• 4-[(Prop-2-yn-1-yl)oxy]but-2-yn-1-ol
• SCHEMBL6734112

• Inchi： 1S/C7H8O2/c1-2-6-9-7-4-3-5-8/h1,8H,5-7H2
• InChI Key： NBOAJDBAOXSGSA-UHFFFAOYSA-N
• SMILES： O(CC#C)CC#CCO

Computed Properties

• Exact Mass: 124.05244
• Monoisotopic Mass: 124.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46